Cas no 18240-73-8 (2,2-Dimethyl-succinaldehydonitrile)

• Product Name: 2,2-Dimethyl-succinaldehydonitrile
• CAS No: 18240-73-8
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD07437928
• CID: 122854
• PubChem ID: 2763080
• Update Time: 2025-04-18

2,2-Dimethyl-succinaldehydonitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2,2-dimethyl-4-oxo-
• 2,2-dimethyl-4-oxobutanenitrile
• 2,2-DIMETHYL-SUCCINALDEHYDONITRILE
• 2,2-DIMETHYL-4-(2-OXIRANYL)TETRAHYDROFURO-[3,4-D][1,3]DIOXOLE
• 2,2-Dimethyl-4-oxobutyronitrile
• 3-Cyano-3-methylbutanal
• 2,2-Dimethylsuccinaldehydonitrile
• 18240-73-8
• AKOS006280989
• FT-0745044
• MFCD07437928
• TETRAMETHYLURICACID
• Butanenitrile, 2,2-dimethyl-4-oxo-
• DTXSID50376722
• EN300-761539
• SCHEMBL5992965
• AT34112
• LZDOLLMSOPKBIE-UHFFFAOYSA-N
• 2,2-dimethyl-4-oxo-butyronitrile
• C6H9NO
• 2,2-Dimethyl-succinaldehydonitrile

• MDL： MFCD07437928
• Inchi： 1S/C6H9NO/c1-6(2,5-7)3-4-8/h4H,3H2,1-2H3
• InChI Key： LZDOLLMSOPKBIE-UHFFFAOYSA-N
• SMILES： O=CCC(C#N)(C)C

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 0.3

Experimental Properties

• Density: 0.939
• Boiling Point: 202 ºC
• Flash Point: 76 ºC
• Refractive Index: 1.419
• PSA: 40.86000
• LogP: 1.12518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes